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Compound of Interest

Compound Name: TBRB

Cat. No.: B3150041 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This guide provides a comprehensive overview of

the proper disposal procedures for 2,8-Di-tert-butyl-5,11-bis(4-tert-butylphenyl)-6,12-

diphenyltetracene (TBRb), a non-halogenated aromatic hydrocarbon commonly used in

organic electronics. In the absence of explicit disposal instructions from manufacturers, these

procedures are based on the material's known chemical properties, safety data, and standard

best practices for laboratory chemical waste management.

Adherence to these guidelines is crucial for minimizing environmental impact and ensuring a

safe laboratory environment. Always consult your institution's Environmental Health and Safety

(EHS) department for specific local regulations.

TBRb Chemical and Physical Properties
A summary of key quantitative data for TBRb is presented below, allowing for a clear

understanding of its physical and chemical characteristics.[1]
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Property Value

CAS Number 682806-51-5

Chemical Formula C₅₈H₆₀

Molecular Weight 757.1 g/mol

Appearance Orange powder/crystals

Melting Point >310 °C (TGA, 0.5% weight loss)

Absorption (in DCM) λmax 306 nm

Fluorescence (in DCM) λem 571 nm

HOMO/LUMO HOMO 5.38 eV, LUMO 3.20 eV

Core Disposal Principles and Methodology
The fundamental principle for disposing of TBRb is to treat it as hazardous chemical waste.[2]

[3] Under no circumstances should it be disposed of down the drain or in regular trash.[2] As a

non-halogenated organic material, its waste stream should be segregated from halogenated

solvent wastes to facilitate proper disposal and potentially reduce disposal costs.[2][3]

Personal Protective Equipment (PPE)
Before handling TBRb for any purpose, including disposal, appropriate personal protective

equipment must be worn. This includes:

Eye Protection: Safety glasses or goggles.

Hand Protection: Chemical-resistant gloves.

Body Protection: A standard laboratory coat.

All handling of TBRb waste, especially commingling of liquid waste, should be performed inside

a certified chemical fume hood to avoid inhalation of dusts or vapors.[4]

Step-by-Step Disposal Protocols
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The following protocols provide detailed methodologies for the safe disposal of various forms of

TBRb waste generated in a laboratory setting.

Protocol 1: Disposal of Solid TBRb Waste
This category includes expired or unwanted pure TBRb powder, as well as contaminated

consumables such as gloves, weighing papers, and pipette tips.

Waste Collection: Place all solid TBRb waste into a designated, durable, and sealable

container. A wide-mouth plastic jar with a screw-top lid is recommended.

Labeling: Affix a "Hazardous Waste" label to the container immediately.[2][4]

Content Declaration: Clearly list all contents on the label, for example, "Solid TBRb Waste"

and "Contaminated Lab Debris."

Storage: Keep the waste container sealed when not in use. Store it in a designated Satellite

Accumulation Area (SAA) within the laboratory, preferably in secondary containment.[4]

Disposal Request: Once the container is full or ready for disposal, contact your institution's

EHS department to arrange for pickup.[4]

Protocol 2: Disposal of Liquid TBRb Waste
This category includes solutions of TBRb dissolved in organic solvents (e.g., DCM, Toluene,

Chloroform).

Waste Segregation: Collect TBRb liquid waste in a container designated for non-

halogenated organic solvent waste.[2][3] If TBRb is dissolved in a halogenated solvent (like

Dichloromethane), it must be collected in a halogenated organic solvent waste container.

Container Selection: Use a chemically compatible, leak-proof container, such as a 4-liter

glass bottle or a safety can designed for solvent waste.[2][4] Ensure the container can be

securely closed.

Labeling and Content Declaration:

Immediately label the container with a "Hazardous Waste" tag.[4]
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Maintain a running list of all constituents and their approximate percentages as they are

added (e.g., "Toluene: ~95%, TBRb: ~5%").[2]

Safe Handling: Always keep the liquid waste container sealed when not actively adding

waste to it. Leave at least 1 inch of headspace to prevent overfilling and allow for vapor

expansion.[4]

Storage: Store the container in the laboratory's Satellite Accumulation Area (SAA) within

appropriate secondary containment.[4]

Disposal Request: When the container is full, ensure the cap is tightly sealed and request a

hazardous waste pickup from your EHS office.

Protocol 3: Disposal of Empty TBRb Containers
Empty containers that once held pure TBRb must also be disposed of as hazardous waste, as

they are not considered "empty" in a regulatory sense due to residual chemical.

Preparation: Do not rinse the container. Securely fasten the original cap.

Defacing: Deface the original manufacturer's label to prevent confusion.

Labeling: Affix a "Hazardous Waste" label and write "Empty container of TBRb, CAS:

682806-51-5."

Disposal: Manage the container as solid hazardous waste and request a pickup from EHS.

TBRB Disposal Workflow
The following diagram illustrates the logical workflow and decision-making process for the

proper disposal of TBRb waste in a laboratory environment.
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Caption: Workflow for the safe segregation and disposal of TBRb waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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